Cas no 887588-94-5 (2-(4-Methylpiperazin-1-yl)acetaldehyde)

• Product Name: 2-(4-Methylpiperazin-1-yl)acetaldehyde
• CAS No: 887588-94-5
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 713507
• PubChem ID: 20027677
• Update Time: 2026-04-29

2-(4-Methylpiperazin-1-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylpiperazin-1-yl)acetaldehyde
• (4-Methyl-piperazin-1-yl)-acetaldehyde
• 1-Piperazineacetaldehyde,4-methyl-

• Inchi： InChI=1S/C7H14N2O/c1-8-2-4-9(5-3-8)6-7-10/h7H,2-6H2,1H3
• InChI Key： HTALWDRNRKAFMF-UHFFFAOYSA-N
• SMILES： CN1CCN(CC1)CC=O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 2-(4-Methylpiperazin-1-yl)acetaldehyde

Comprehensive Guide to 2-(4-Methylpiperazin-1-yl)acetaldehyde (CAS No. 887588-94-5): Properties, Applications, and Market Insights

2-(4-Methylpiperazin-1-yl)acetaldehyde (CAS No. 887588-94-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This aldehyde derivative features a 4-methylpiperazine moiety, which enhances its reactivity and utility in synthetic applications. With the growing demand for heterocyclic compounds in drug discovery, this molecule has become a focal point for researchers exploring novel pharmacophores and biologically active intermediates.

The molecular structure of 2-(4-Methylpiperazin-1-yl)acetaldehyde includes a reactive aldehyde group (-CHO) attached to a methylpiperazine ring, making it a versatile building block for organic synthesis. Its CAS number 887588-94-5 is frequently searched in scientific databases, reflecting its importance in medicinal chemistry and material science. Recent trends in AI-driven drug design and high-throughput screening have further highlighted its potential as a key intermediate for small molecule therapeutics.

One of the most discussed applications of 2-(4-Methylpiperazin-1-yl)acetaldehyde is its role in the synthesis of kinase inhibitors, a class of compounds widely investigated for cancer therapy and inflammatory diseases. Researchers are particularly interested in its ability to form Schiff bases and other derivatives, which can be optimized for enhanced bioavailability and target specificity. This aligns with the current focus on precision medicine and personalized therapeutics in the pharmaceutical industry.

From a market perspective, the demand for 2-(4-Methylpiperazin-1-yl)acetaldehyde is driven by its utility in contract research organizations (CROs) and academic laboratories. Suppliers often highlight its high purity grades (e.g., ≥98%) to meet the stringent requirements of GMP synthesis. The compound’s CAS registry number 887588-94-5 is a critical identifier for procurement and regulatory compliance, especially in regions with strict chemical safety standards.

In addition to its pharmaceutical applications, 2-(4-Methylpiperazin-1-yl)acetaldehyde is explored in agrochemical research for developing novel pesticide intermediates. Its structural flexibility allows for modifications that can improve crop protection efficacy while addressing environmental concerns—a hot topic in green chemistry initiatives. This dual applicability in life sciences and industrial chemistry underscores its broad relevance.

For researchers working with 887588-94-5, handling and storage recommendations emphasize protection from moisture and light to preserve its stability. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. These protocols align with best practices in quality control for fine chemicals.

The future outlook for 2-(4-Methylpiperazin-1-yl)acetaldehyde is promising, with ongoing studies investigating its potential in neurological drug candidates and antiviral agents. As the scientific community continues to prioritize drug repurposing and multi-target therapies, this compound’s unique properties position it as a valuable asset in innovative R&D pipelines.

In summary, 2-(4-Methylpiperazin-1-yl)acetaldehyde (CAS No. 887588-94-5) exemplifies the intersection of chemical innovation and therapeutic advancement. Its role in drug discovery, material science, and sustainable agriculture makes it a compound of enduring interest. For those seeking reliable data on its synthetic protocols or commercial availability, referencing its CAS number ensures accurate and efficient information retrieval.